3-[2-(4-Bromophenyl)hydrazinylidene]-1-phenylquinoline-2,4(1H,3H)-dione

Specification

• CAS No.: 649723-33-1
• Molecular Formula: C21H14BrN3O2
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 3-[(4-bromophenyl)diazenyl]-4-hydroxy-1-phenylquinolin-2-one
• Standard InChI: InChI=1S/C21H14BrN3O2/c22-14-10-12-15(13-11-14)23-24-19-20(26)17-8-4-5-9-18(17)25(21(19)27)16-6-2-1-3-7-16/h1-13,26H
• Standard InChI Key: PGCPBBUMBQMJSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C(=C(C2=O)N=NC4=CC=C(C=C4)Br)O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, 3-[(4-bromophenyl)diazenyl]-4-hydroxy-1-phenylquinolin-2-one, reflects its hybrid structure combining a quinoline scaffold with azo and bromophenyl substituents. Key structural elements include:

• A quinoline-2,4-dione core (positions 1–4), providing a planar aromatic system.

• A 4-bromophenyl hydrazone group at position 3, introducing electron-withdrawing effects via the bromine atom.

• A phenyl group at position 1, enhancing hydrophobic interactions.

The canonical SMILES string (C1=CC=C(C=C1)N2C3=CC=CC=C3C(=C(C2=O)N=NC4=CC=C(C=C4)Br)O) confirms these substituents’ spatial arrangement.

Physicochemical Properties

While experimental data on melting/boiling points remain unpublished, computational predictions suggest:

• LogP: 4.92, indicating high lipophilicity.

• Polar surface area: 61.77 Ų, hinting at moderate solubility in polar solvents.

• Exact mass: 419.027 g/mol, consistent with isotopic patterns observed in HRMS.

Synthesis and Optimization

Synthetic Routes

The Pfitzinger reaction, a classical method for quinoline synthesis, is a plausible pathway for constructing the core structure. This involves condensing isatin derivatives with acetophenones under acidic conditions. For this compound, modifications include:

• Hydrazone formation: Reaction of 4-bromophenylhydrazine with a preformed quinoline-2,4-dione intermediate.

• Solvent-free approaches: Zeolite-catalyzed reactions minimize waste, as demonstrated in analogous 2,4-disubstituted quinolines.

A representative synthesis (Scheme 1) might proceed as:

$$\text{Isatin} + \text{4-Bromophenylhydrazine} \xrightarrow{\text{H}^+} \text{Hydrazone intermediate} \xrightarrow{\text{Cyclization}} \text{Target Compound}$$

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• $^1 \text{H}$ NMR: Anticipated signals include:

  • A singlet at δ 8.2–8.3 ppm for the quinoline H-5 proton.

  • Multiplet peaks at δ 7.4–7.7 ppm for aromatic protons from the phenyl and bromophenyl groups.

• $^{13} \text{C}$ NMR: Key resonances at:

  • δ 165–170 ppm (C=O of the dione).

  • δ 150–155 ppm (C-Br).

High-Resolution Mass Spectrometry (HRMS)

The observed [M+H]$^+$ peak at m/z 420.259 aligns with the theoretical mass (419.027 + 1.007). Isotopic patterns for bromine (1:1 ratio for $^{79}\text{Br}/^{81}\text{Br}$) further validate the structure.

Biological and Material Applications

HDAC Inhibition

Structurally related 2-phenylquinoline-4-carboxylic acids demonstrate histone deacetylase (HDAC) inhibitory activity, with PIR (percentage inhibition rate) values up to 74.91% at 2 μM. The zinc-binding hydrazide group in this compound could similarly target HDAC3, a key enzyme in cancer progression.

Material Science Applications

The extended π-system and bromine atom suggest utility in:

• Organic semiconductors: Charge transport properties modulated by halogen bonding.

• Metal-organic frameworks (MOFs): Bromine sites facilitate coordination with transition metals.

Challenges and Future Directions

Despite its promise, critical gaps remain:

• Pharmacokinetic profiling: ADMET (absorption, distribution, metabolism, excretion, toxicity) studies are needed.

• Scalable synthesis: Optimizing solvent-free or catalytic methods to improve eco-efficiency.

• Target validation: Screening against kinase panels or microbial proteomes to identify primary targets.